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Compound of Interest

Compound Name: 18:1 PE MCC

Cat. No.: B12372510 Get Quote

Essential Safety and Handling Guide for 18:1 PE
MCC
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 18:1 PE MCC (1,2-dioleoyl-sn-

glycero-3-phosphoethanolamine-N-[4-(p-maleimidomethyl)cyclohexane-carboxamide]). The

following procedures detail personal protective equipment (PPE), handling protocols, and

disposal plans to ensure laboratory safety and proper management of this maleimide-

functionalized phospholipid.

Chemical and Physical Properties
18:1 PE MCC is a maleimide-functionalized phospholipid containing two oleic acid chains

attached to a phosphoethanolamine headgroup.[1] It is often used in the development of lipid

nanoparticles (LNPs) for targeted drug delivery and mRNA vaccine research.[1][2][3][4][5][6]

While not classified as a hazardous substance, it is critical to handle it with care, as with any

laboratory chemical, particularly when in powdered form or dissolved in organic solvents.[7][8]

It is typically stored at -20°C.[1][9][10]

Personal Protective Equipment (PPE) Recommendations
The selection of appropriate PPE is contingent on the physical state of 18:1 PE MCC and the

potential for exposure. As it is often handled as a dry powder or in a chloroform solution, the

following table summarizes the recommended PPE for each scenario.[10][11]
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Physical State Risk Level
Required Personal

Protective Equipment

Powder Low

Primary Engineering Control:

Chemical fume hood or

ventilated enclosure to

minimize inhalation of airborne

particles. Gloves: Nitrile or

latex gloves. Eye Protection:

Safety glasses with side

shields.[12] Protective

Clothing: Standard laboratory

coat.

High (potential for significant

aerosolization)

Primary Engineering Control:

Chemical fume hood or glove

box. Gloves: Double-gloving

with nitrile or latex gloves is

recommended.[13] Eye

Protection: Tight-fitting, non-

vented safety goggles.[12]

Protective Clothing: Low dust-

retention lab coat or coveralls.

[12][13] Respiratory Protection:

A NIOSH-approved respirator

(e.g., N95 or higher) may be

necessary based on a risk

assessment of the specific

procedure and quantity being

handled.[12][13]

Solution in Chloroform Low (small quantities, <500

mL, in a well-ventilated area)

Primary Engineering Control:

Chemical fume hood is

strongly recommended.

Gloves: Viton® or PVA gloves

are recommended due to

chloroform's ability to

penetrate nitrile gloves quickly.

If using nitrile, double-gloving
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and immediate replacement

upon splash is critical. Eye

Protection: Chemical splash

goggles. Protective Clothing:

Standard laboratory coat.

High (large quantities or risk of

splashing)

Primary Engineering Control:

Chemical fume hood. Gloves:

Viton® or PVA gloves. Eye

Protection: Chemical splash

goggles and a face shield.

Protective Clothing: Chemical-

resistant apron over a

laboratory coat.

Experimental Protocols: Handling and Disposal
Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of 18:1 PE MCC.

Handling Protocol for 18:1 PE MCC Powder
Preparation:

Before handling, ensure that the designated work area, typically a chemical fume hood or

other ventilated enclosure, is clean and uncluttered.

Assemble all necessary equipment, including spatulas, weigh boats, and containers for

the prepared solution.

Don the appropriate PPE as outlined in the table above for handling powdered

substances.

Weighing and Aliquoting:

Allow the container of 18:1 PE MCC to equilibrate to room temperature before opening to

prevent condensation of moisture, which can degrade the lipid.
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Carefully open the container inside the ventilated enclosure.

Use a clean, dry spatula to transfer the desired amount of powder to a weigh boat.

Avoid creating dust. If any powder is spilled, clean it up immediately with a damp cloth or

wipe, and dispose of the cleaning materials as solid hazardous waste. Do not dry sweep.

Solubilization:

If dissolving in a solvent such as chloroform, add the solvent to the weighed powder in a

suitable container (e.g., a glass vial with a Teflon-lined cap).

Gently swirl the container to dissolve the lipid. Sonication may be used if necessary, but

this should be done within the fume hood to contain any potential aerosols.

Post-Handling:

Securely cap the original container of 18:1 PE MCC and any prepared solutions.

Wipe down the work surface with an appropriate solvent and then soapy water.

Dispose of all contaminated disposables (e.g., weigh boats, pipette tips, gloves) as solid

chemical waste.

Remove PPE and wash hands thoroughly.

Disposal Plan
Proper disposal of 18:1 PE MCC and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

All solid materials that have come into contact with 18:1 PE MCC, including gloves, wipes,

and contaminated labware, should be considered hazardous waste.

Collect all solid waste in a designated, leak-proof container lined with a durable plastic bag

(at least 2 mil thick).
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Label the container clearly as "Hazardous Chemical Waste" and specify the contents (e.g.,

"Solid waste contaminated with 18:1 PE MCC").

Liquid Waste:

Collect all liquid waste containing 18:1 PE MCC, such as unused solutions or washes, in a

dedicated, leak-proof, and chemically resistant container.

If the solvent is chloroform, the waste container must be appropriate for halogenated

organic waste.

Label the liquid waste container with "Hazardous Chemical Waste," the full chemical

name, the solvent used, and an approximate concentration.

Never dispose of solutions containing 18:1 PE MCC down the drain.

Decontamination of Glassware:

Reusable glassware should be rinsed with an appropriate organic solvent to remove any

residual lipid. This rinse solvent must be collected as hazardous liquid waste.

Following the solvent rinse, wash the glassware with a suitable laboratory detergent and

water.

Procedural Workflow Diagram
The following diagram illustrates the logical flow for the safe handling and disposal of 18:1 PE
MCC.
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Preparation

Handling

Cleanup & Storage

Disposal

Prepare work area in fume hood

Don appropriate PPE

Equilibrate 18:1 PE MCC to room temperature

Weigh powder in fume hood

Dissolve in solvent (if applicable)

Store unused material and solutions at -20°C

Collect solid waste in labeled hazardous waste container

Dispose of contaminated consumables

Decontaminate work surfaces and glassware

Remove and dispose of PPE Collect liquid waste in labeled hazardous waste container

Collect solvent rinses

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 18:1 PE MCC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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